Cas no 61830-07-7 (2-Pyridinecarbonitrile, 3,5-dibromo-, 1-oxide)

• Product Name: 2-Pyridinecarbonitrile, 3,5-dibromo-, 1-oxide
• CAS No: 61830-07-7
• MF: C₆H₂Br₂N₂O
• MW: 277.900879383087
• CID: 465152
• PubChem ID: 12361199
• Update Time: 2025-04-19

2-Pyridinecarbonitrile, 3,5-dibromo-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile, 3,5-dibromo-, 1-oxide
• 3,5-dibromo-1-oxidopyridin-1-ium-2-carbonitrile
• 3,5-Dibromo-1-oxo-1lambda~5~-pyridine-2-carbonitrile
• 61830-07-7
• DTXSID50494076

• Inchi： 1S/C6H2Br2N2O/c7-4-1-5(8)6(2-9)10(11)3-4/h1,3H
• InChI Key： WCRLCMAXVKEOFR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C[N+](=C1C#N)[O-])Br

Computed Properties

• Exact Mass: 275.85336
• Monoisotopic Mass: 275.85339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• PSA: 50.73